Cas no 90767-13-8 (5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid)

• Product Name: 5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
• CAS No: 90767-13-8
• MF: C₁₀H₇BrN₂O₃
• MW: 283.078181505203
• CID: 3167263
• PubChem ID: 23270555
• Update Time: 2025-04-21

5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• WXTDRYSHZSZCFI-UHFFFAOYSA-
• 5-bromo-6-methyl-4-oxo-1H-cinnoline-3-carboxylic acid
• 5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylicacid
• InChI=1/C10H7BrN2O3/c1-4-2-3-5-6(7(4)11)9(14)8(10(15)16)13-12-5/h2-3H,1H3,(H,12,14)(H,15,16)
• 90767-13-8
• 5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid

• Inchi： 1S/C10H7BrN2O3/c1-4-2-3-5-6(7(4)11)9(14)8(10(15)16)13-12-5/h2-3H,1H3,(H,12,14)(H,15,16)
• InChI Key： WXTDRYSHZSZCFI-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC2=C1C(C(C(=O)O)=NN2)=O

Computed Properties

• Exact Mass: 281.96400Da
• Monoisotopic Mass: 281.96400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.8Ų

5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid Security Information

• Storage Condition：(BD282002)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines